Cas no 26763-71-3 (Benzenesulfonylchloride, methyl-)

• Product Name: Benzenesulfonylchloride, methyl-
• CAS No: 26763-71-3
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 263065
• Update Time: 2024-01-27

Benzenesulfonylchloride, methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, methyl-
• Toluenesulphonyl chloride

• Inchi： 1S/C7H7ClO2S/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3
• InChI Key： HDECRAPHCDXMIJ-UHFFFAOYSA-N
• SMILES： C1(C)=CC=CC=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 189.98561
• Monoisotopic Mass: 189.985528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.339
• Boiling Point: 272.3°Cat760mmHg
• Flash Point: 118.5°C
• PSA: 34.14